Cas no 147359-76-0 (Flibanserin hydrochloride)

• Product Name: Flibanserin hydrochloride
• CAS No: 147359-76-0
• MF: C₂₀H₂₂ClF₃N₄O
• MW: 426.863093852997
• MDL: MFCD29058559
• CID: 134650
• PubChem ID: 9845393
• Update Time: 2025-06-07

Flibanserin hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1,3-dihydro-1-[2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]-,hydrochloride (1:1)
• Flibaserin
• Flibanserin Hydrochloride
• 2H-Benzimidazol-2-one,1,3-dihydro-1-[2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]-,hy...
• Flibanserin HCl
• 2H-Benzimidazol-2-one,1,3-dihydro-1-[2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]-,monohydrochloride (9CI)
• 96XTC36K1B
• 1-(2-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)ethyl)-1H-benzo[d]imidazol-2(3H)-one hydrochloride
• Flibanserin hydrochloride [MI]
• BCP15754
• AK198910
• 2H-Benzimidazol-2-one, 1,3-dihydro-1-(2-(4-(3-(trifluoromethyl)phenyl)-1-piperazinyl)ethyl)-, hydrochloride
• 2H-Benzimidazol-2-one, 1,3-dihydro-1-[2-[4-[3-(trifluoromethyl)phenyl]-1-piperaz
• Flibanserin (Hydrochloride)
• 2H-Benzimidazol-2-one, 1,3-dihydro-1-[2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]-, hydrochloride (1:1)
• BIMT 17 Hydrochloride
• CS-0027380
• 147359-76-0
• Flibanserinhydrochloride
• AMY16553
• DS-9963
• 1-(2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride
• HY-A0095A
• AC-31715
• UNII-96XTC36K1B
• 3-[2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethyl]-1H-benzimidazol-2-one;hydrochloride
• 1-(2-(4-(3-(Trifluoromethyl)phenyl)piperazin-1-yl)ethyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one hydrochloride
• XGAGFLQFMFCIHZ-UHFFFAOYSA-N
• SCHEMBL563586
• AKOS026674090
• A925155
• Q27271942
• EX-A2808
• XFA35976
• BIMT 17BS Hydrochloride
• MFCD29058559
• DA-63464
• 2H-Benzimidazol-2-one, 1,3-dihydro-1-[2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]-, hydrochloride (1:1); 2H-Benzimidazol-2-one, 1,3-dihydro-1-[2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]-, monohydrochloride (9CI); Flibanserin hydrochloride
• Flibanserin hydrochloride

• MDL： MFCD29058559
• Inchi： 1S/C20H21F3N4O.ClH/c21-20(22,23)15-4-3-5-16(14-15)26-11-8-25(9-12-26)10-13-27-18-7-2-1-6-17(18)24-19(27)28;/h1-7,14H,8-13H2,(H,24,28);1H
• InChI Key： XGAGFLQFMFCIHZ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)N1CCN(CCN2C(NC3C=CC=CC2=3)=O)CC1)(F)F

Computed Properties

• Exact Mass: 426.143
• Monoisotopic Mass: 426.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8

Flibanserin hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on Flibanserin hydrochloride

Flibanserin Hydrochloride: A Comprehensive Overview

Flibanserin hydrochloride, with the CAS number 147359-76-0, is a pharmaceutical compound that has garnered significant attention in the field of sexual health, particularly for its role in addressing hypoactive sexual desire disorder (HSDD) in women. This compound is the hydrochloride salt of flibanserin, a centrally acting drug that works by modulating neurotransmitter activity in the brain. The development of flibanserin hydrochloride represents a milestone in the treatment of female sexual dysfunction, offering a pharmacological intervention that targets the underlying neurochemical imbalances associated with reduced sexual desire.

The chemical structure of flibanserin hydrochloride consists of a bicyclic framework with specific functional groups that contribute to its pharmacodynamic properties. Research has shown that flibanserin acts as a selective serotonin reuptake inhibitor (SSRI) and also interacts with dopamine and norepinephrine pathways, which are crucial for regulating sexual desire and arousal. Recent studies have highlighted the importance of these neurochemical interactions in understanding the efficacy of flibanserin hydrochloride in treating HSDD.

In terms of clinical application, flibanserin hydrochloride has been approved by regulatory bodies such as the U.S. Food and Drug Administration (FDA) for the treatment of acquired, generalized HSDD in premenopausal women. Clinical trials have demonstrated that this compound can significantly improve sexual desire and overall sexual satisfaction without causing significant adverse effects when administered at recommended doses. The latest research emphasizes the importance of patient-specific dosing and monitoring to optimize outcomes and minimize potential side effects such as dizziness or nausea.

The development of flibanserin hydrochloride has also sparked discussions about the broader implications for sexual health research. Scientists are now exploring how this compound can be adapted or modified to address other forms of sexual dysfunction or even related conditions such as mood disorders. Emerging studies suggest that understanding the neurochemical mechanisms of flibanserin could pave the way for novel therapeutic strategies in both sexual health and beyond.

In conclusion, flibanserin hydrochloride stands as a testament to advancements in pharmacological research aimed at improving sexual health outcomes. Its unique mechanism of action, supported by robust clinical evidence, positions it as a valuable tool in managing HSDD. As research continues to evolve, the potential applications and benefits of this compound are expected to expand further, offering hope for individuals seeking effective treatments for sexual dysfunction.